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Compound of Interest

Compound Name:
GSK 1059615 Sodium Salt

Hydrate

CAS No.: 1356195-42-0

Cat. No.: B588948

Get Quote

Topic: Troubleshooting Solubility & Formulation for GSK
1059615 (PI3K/mTOR Inhibitor)
Introduction: Why is this molecule crashing out?
Welcome to the Technical Support Center. If you are working with GSK 1059615 (also known

as GSK-615), you have likely encountered its most frustrating physical property: it is a "brick

dust" molecule.[1] While it is a potent dual inhibitor of PI3K (

) and mTOR, its chemical structure—containing a hydrophobic quinoline-pyridine scaffold and a
thiazolidinedione ring—confers high lipophilicity and poor aqueous solubility.[1]

This guide addresses the specific physics of "Crash-Out" (rapid precipitation) and provides

validated protocols to maintain solubility in both in vitro assays and in vivo dosing.[1]

Part 1: The Golden Rules of Stock Preparation
Q: My GSK 1059615 powder won't dissolve in DMSO, or it looks cloudy. What is wrong?
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A: This is usually due to moisture or insufficient energy input.[1] GSK 1059615 is hygroscopic;

even small amounts of water in your DMSO can drastically reduce solubility.[1]

The Protocol for Perfect Stock Solutions:

Solvent Choice: Use Anhydrous DMSO (Dimethyl Sulfoxide) only.[1] Do not use DMSO that

has been opened and sitting on a shelf for months; it has likely absorbed atmospheric water.

[1]

Target Concentration: Aim for 2 mg/mL to 5 mg/mL (approx. 6–15 mM). Do not attempt 50

mM stocks; they are thermodynamically unstable.[1]

Energy Input: Vortexing is rarely enough.[1] You must use an ultrasonic bath (sonication) at

40°C for 5–10 minutes.[1]

Visual Check: Hold the vial up to a light source. The solution must be completely clear

yellow/brown.[1] If you see "swirls" (Schlieren lines) or particulates, sonicate again.[1]

Scientist's Note: Store stocks at -80°C. Aliquot them immediately. Repeated freeze-thaw cycles

introduce moisture, which will cause the compound to crash out inside the freezer vial.[1]

Part 2: In Vitro & Cell Culture Troubleshooting
Q: When I add the drug to my cell culture media, I see a white precipitate immediately. How do

I stop this?

A: You are experiencing "Solvent Shock."[1] This occurs when a hydrophobic molecule in 100%

DMSO is suddenly exposed to 100% aqueous buffer.[1] The local concentration at the pipette

tip exceeds the solubility limit before mixing can occur.[1]

The Fix: The "Serial-DMSO" Method Do not perform intermediate dilutions in water or PBS.[1]

Keep the compound in DMSO until the final moment.[1]
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Prepare 1000x Stocks: If your final assay concentration is 1 µM, prepare a 1 mM stock in

100% DMSO.

Direct Spiking: Add the DMSO stock directly to the media while vortexing the media (if

volume allows) or swirling rapidly.[1]

Limit Final DMSO: Ensure final DMSO concentration is ≤ 0.5% (v/v) to avoid cytotoxicity,

though GSK 1059615 is often soluble in 1:1 DMSO:PBS at very low concentrations (0.5

mg/mL).[1]

Q: Can I make a 10x working solution in PBS? A:No. GSK 1059615 is sparingly soluble in

aqueous buffers.[1] A 10x solution in PBS will almost certainly precipitate within minutes.[1] You

must spike from a high-concentration organic solvent directly into the final volume.[1]

Part 3: In Vivo Formulation (The "Gold Standard")
Q: I need to dose mice IP/PO. DMSO/Water is causing blockages.[1] What is the correct

vehicle?

A: Simple aqueous vehicles fail for this molecule.[1] You must use a Co-Solvent System or a

Cyclodextrin Complex.[1] The literature and our internal data support the "10/40/5/45" method

as the most robust formulation for intraperitoneal (IP) or oral (PO) administration.[1]

Protocol A: The Co-Solvent System (Recommended)
Target Concentration: 0.5 mg/mL (Suspension/Solution)[1]

Critical Rule: Order of addition is non-negotiable. If you add saline early, the drug precipitates

irreversibly.[1]
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Step Component Volume (for 1 mL) Action

1
GSK 1059615 Stock

(in DMSO)
100 µL (10%)

Dissolve completely

(Sonicate).

2
PEG 300

(Polyethylene Glycol)
400 µL (40%)

Add to DMSO.[1][2]

Vortex until clear.

3 Tween 80 50 µL (5%)
Add to mix. Vortex

vigorously.

4
Warm Saline (0.9%

NaCl)
450 µL (45%)

Add slowly while

vortexing.

Result: A stable suspension or clear solution (depending on concentration).[1][2][3][4] Use

immediately.

Protocol B: The Cyclodextrin Method
Alternative for sensitive models where PEG/Tween is toxic.[1]

Vehicle Prep: Prepare 20% SBE-β-CD (Sulfobutyl ether-beta-cyclodextrin) in Saline.[1][3]

Dissolution: Dissolve GSK 1059615 in 100% DMSO.

Mixing: Add 10% DMSO solution to 90% SBE-β-CD vehicle.

Sonication: Sonicate for 10–15 mins. This forms an inclusion complex that hides the

hydrophobic drug from the water.[1]

Part 4: Visualizing the Workflows
Figure 1: In Vivo Formulation Decision Tree
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This logic gate ensures you select the correct vehicle based on your route of administration

and concentration requirements.[1]

Start: GSK 1059615 Formulation

Target Concentration?

< 0.5 mg/mL

> 2.0 mg/mL

Difficult

Route of Admin?

Method C: Corn Oil
(Oral Gavage Only)

Lipophilic Carrier Req.

Method A: Co-Solvent
10% DMSO / 40% PEG300 / 5% Tween 80

IP or IV (Standard)

Method B: Cyclodextrin
10% DMSO / 90% (20% SBE-beta-CD)

Sensitive/Toxicology Oral (High Dose)

Click to download full resolution via product page

Caption: Decision matrix for selecting the optimal vehicle based on concentration and

administration route. Method A is the standard recommendation for research applications.

Figure 2: The "Step-Wise" Addition Protocol
Visualizing the critical order of operations to prevent precipitation.
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Caption: The "10/40/5/45" Protocol. Following this exact sequence prevents the hydrophobic

compound from crashing out upon contact with water.[1]

Part 5: Summary of Solubility Data
Solvent / Matrix Max Solubility Condition Notes

Anhydrous DMSO ~5 mg/mL (15 mM) Sonicated
Hygroscopic; use

fresh DMSO.[1][2]

Water / PBS < 0.1 mg/mL -
Insoluble.[1] Do not

use for stocks.

Ethanol Insoluble - Not recommended.[1]

10% DMSO / 90%

Corn Oil
≥ 0.5 mg/mL Clear Solution

Good for oral gavage.

[1][2]

PEG300 Co-solvent 0.5 mg/mL Suspension
Best for IP injection.[1]

[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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